N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H15N3O4S/c1-2-16-9-11(8-14-16)21(17,18)15-10-3-4-12-13(7-10)20-6-5-19-12/h3-4,7-9,15H,2,5-6H2,1H3
• InChI Key: IUFAEGAKOYDKED-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethyl-1H-pyrazole-4-sulfonamide, commonly known as DBPX, is a sulfonamide compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBPX is a synthetic compound that was first synthesized by researchers at the University of California, San Francisco, in 2006. Since then, DBPX has been the subject of numerous studies, which have explored its synthesis, mechanism of action, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of DBPX is not fully understood, but studies have shown that it works by inhibiting the activity of the proteasome. The proteasome is responsible for the degradation of proteins in the cell, and inhibition of its activity leads to the accumulation of misfolded and damaged proteins, which ultimately leads to cell death. DBPX has been found to be a potent inhibitor of the proteasome, which makes it a promising candidate for the development of anticancer drugs.
Biochemical and Physiological Effects:
DBPX has been found to have several biochemical and physiological effects. Studies have shown that DBPX can induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the maintenance of normal cellular function. DBPX has also been found to inhibit the activity of the proteasome, which is responsible for the degradation of proteins in the cell. Inhibition of the proteasome leads to the accumulation of misfolded and damaged proteins, which ultimately leads to cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBPX in lab experiments is its potent anticancer activity. DBPX has been found to be effective against various types of cancer cells, which makes it a promising candidate for the development of anticancer drugs. Another advantage of using DBPX in lab experiments is its relatively easy synthesis, which makes it readily available for research purposes. However, one of the limitations of using DBPX in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for research on DBPX. One of the most promising directions is the development of DBPX-based anticancer drugs. Studies have shown that DBPX has potent anticancer activity, and further research is needed to develop drugs that can effectively target cancer cells. Another future direction for research on DBPX is the exploration of its potential applications in other fields of research, such as neurodegenerative diseases and infectious diseases. Overall, DBPX has the potential to be a valuable tool in scientific research, and further studies are needed to fully explore its potential.

Synthesis Methods

DBPX is synthesized through a multistep process that involves the reaction of several reagents. The synthesis of DBPX begins with the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-amino-1-ethyl-1H-pyrazole to form the corresponding sulfonamide. The final step in the synthesis of DBPX involves the reduction of the nitro group to form the final product.

Scientific Research Applications

DBPX has been found to have potential applications in various fields of scientific research. One of the most promising applications of DBPX is in the field of cancer research. Studies have shown that DBPX has potent anticancer activity against various types of cancer cells, including breast cancer, lung cancer, and prostate cancer. DBPX has been found to induce apoptosis in cancer cells by inhibiting the activity of the proteasome, which is responsible for the degradation of proteins in the cell.